1-Methyl-2-benzimidazolecarboxylic acid 3-oxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Methyl-2-benzimidazolecarboxylic acid 3-oxide is a chemical compound with the molecular formula C9H8N2O3 . It has a molecular weight of 192.17 . The IUPAC name for this compound is 1-methyl-3-oxidobenzimidazol-3-ium-2-carboxylic acid .
Synthesis Analysis
The synthesis of this compound and similar compounds involves methods suitable for the synthesis of 1-hydroxyimidazoles, imidazole 3-oxides, and their benzoannulated analogs . A recent article describes the preparation of 1-methylimidazole 3-oxide in 95% yield by room temperature oxidation of 1-methylimidazole with hydrogen peroxide in tetrahydrofuran .Molecular Structure Analysis
The molecular structure of this compound includes a benzimidazole core, which is a bicyclic structure consisting of fused benzene and imidazole rings . The compound also contains a carboxylic acid group and an oxide group .Physical and Chemical Properties Analysis
This compound has a density of 1.501 g/cm3 . The InChI key for this compound is ZCJQDLJCZAHIRN-UHFFFAOYSA-N .Scientific Research Applications
Takahashi and Kanō (1968) synthesized Ethyl 1-methyl-2-benzimidazolecarboxylate 3-oxide from 1-methyl-2-benzimidazolecarboxaldehyde oxime 3-oxide. They explored its reactivity, producing compounds like 1-methyl-2-benzimidazolol 3-oxide and 1-methylbenzimidazole 3-oxide, among others. Their research contributes to understanding the compound's chemical behavior and potential applications in synthesizing related compounds (Takahashi & Kanō, 1968).
In 1964, Takahashi and Kanō described the 1,3-dipolar cycloaddition reaction of 1-Methylbenzimidazole 3-oxide with various reagents, yielding products like 1-methyl-2-anilino-benzimidazole and 1-methyl-2-benzamidobenzimidazole. This study is significant for understanding the compound's reactivity in cycloaddition reactions (Takahashi & Kanō, 1964).
Takahashi, Hashimoto, and Kanō (1973) investigated the aminolysis of ethyl 1-methyl-2-benzimidazolecarboxylate 3-oxide with piperidine and other amines. This research helps in understanding the compound's behavior in reactions with amines, potentially useful in synthesizing various derivatives (Takahashi, Hashimoto, & Kanō, 1973).
Schulenberg and Cornrich (1968) explored the preparation of benzimidazole N-oxides like 1-Methyl-2-benzimidazolecarboxylic acid 3-oxide through catalytic hydrogenation, broadening our understanding of synthesizing these compounds via different methods (Schulenberg & Cornrich, 1968).
Ferguson and Schofield (1975) described the synthesis and reactions of some imidazole 3-oxides, including derivatives of this compound. Their work contributes to the understanding of the compound's potential in synthesizing and modifying other imidazole derivatives (Ferguson & Schofield, 1975).
Properties
IUPAC Name |
1-methyl-3-oxidobenzimidazol-3-ium-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c1-10-6-4-2-3-5-7(6)11(14)8(10)9(12)13/h2-5H,1H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCJQDLJCZAHIRN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2[N+](=C1C(=O)O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80663556 |
Source
|
Record name | 1-Methyl-3-oxo-1H-3,1-benzimidazole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80663556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19809-35-9 |
Source
|
Record name | 1-Methyl-3-oxo-1H-3,1-benzimidazole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80663556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.